Cas no 866895-35-4 (3-(4-chlorobenzenesulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline)

• Product Name: 3-(4-chlorobenzenesulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline
• CAS No: 866895-35-4
• MF: C₂₁H₂₂ClN₃O₃S
• MW: 431.93568277359
• CID: 5989322
• PubChem ID: 5641745
• Update Time: 2025-10-30

3-(4-chlorobenzenesulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline
• Quinoline, 3-[(4-chlorophenyl)sulfonyl]-6-methoxy-4-(4-methyl-1-piperazinyl)-
• 3-((4-chlorophenyl)sulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline
• 3-(4-chlorophenyl)sulfonyl-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline
• F1607-0542
• CCG-138115
• AKOS001858094
• 866895-35-4

• Inchi： 1S/C21H22ClN3O3S/c1-24-9-11-25(12-10-24)21-18-13-16(28-2)5-8-19(18)23-14-20(21)29(26,27)17-6-3-15(22)4-7-17/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： IRYFTLJIMKWJSX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C(N2CCN(C)CC2)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 431.1070404g/mol
• Monoisotopic Mass: 431.1070404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 623.6±55.0 °C(Predicted)
• pka: 6.67±0.50(Predicted)

Additional information on 3-(4-chlorobenzenesulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline

Comprehensive Analysis of 3-(4-chlorobenzenesulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline (CAS No. 866895-35-4)

The compound 3-(4-chlorobenzenesulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline (CAS No. 866895-35-4) is a quinoline derivative with significant potential in pharmaceutical research and medicinal chemistry. Its unique structure, featuring a 4-chlorobenzenesulfonyl group and a 4-methylpiperazine moiety, makes it a promising candidate for targeting various biological pathways. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and therapeutic development.

One of the key features of 3-(4-chlorobenzenesulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline is its structural versatility, which allows for modifications to enhance its bioactivity and selectivity. The presence of the 6-methoxy group and the 4-methylpiperazine ring contributes to its pharmacokinetic properties, such as improved solubility and membrane permeability. These attributes are critical for oral bioavailability, a major focus in modern drug design.

Recent studies have highlighted the growing demand for quinoline-based compounds in addressing global health challenges, such as antimicrobial resistance and chronic diseases. The sulfonyl group in CAS No. 866895-35-4 is particularly noteworthy, as it often enhances binding affinity to target proteins, making it a valuable scaffold for enzyme inhibition. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity for disease-related targets.

In the context of AI-driven drug discovery, 3-(4-chlorobenzenesulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline has garnered attention for its potential in virtual screening and molecular docking studies. Computational tools can predict its interactions with biological receptors, accelerating the identification of novel therapeutic agents. This approach is increasingly popular among researchers looking to reduce development timelines and costs.

Another area of interest is the compound's role in cancer research. The quinoline core is known for its antiproliferative effects, and the addition of the 4-methylpiperazine group may further modulate its activity against tumor cells. With the rise of personalized oncology, compounds like CAS No. 866895-35-4 are being explored for their ability to target specific genetic mutations and signaling pathways.

From a synthetic chemistry perspective, the preparation of 3-(4-chlorobenzenesulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline involves multi-step organic synthesis, often requiring catalysts and optimized reaction conditions. Researchers are investigating greener alternatives, such as microwave-assisted synthesis and flow chemistry, to improve yields and reduce environmental impact. These methods align with the broader push for sustainable chemistry in the pharmaceutical industry.

In summary, 3-(4-chlorobenzenesulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline (CAS No. 866895-35-4) represents a compelling area of study in modern drug development. Its structural features, combined with its potential applications in targeted therapy and computational drug design, make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may play a pivotal role in addressing some of today's most pressing medical challenges.